8-(4-Ethoxy-3-methoxyphenyl)-13-ethyl-11-methyl-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione

• IUPAC Name: 8-(4-ethoxy-3-methoxyphenyl)-13-ethyl-11-methyl-5-oxa-2,11,13-triazatricyclo[7.4.0.03,7]trideca-1(9),3(7)-diene-6,10,12-trione
• InChI: InChI=1S/C21H23N3O6/c1-5-24-18-17(19(25)23(3)21(24)27)15(16-12(22-18)10-30-20(16)26)11-7-8-13(29-6-2)14(9-11)28-4/h7-9,15,22H,5-6,10H2,1-4H3
• InChI Key: JNSFSVKOYWCRNO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(C3=C(N2)COC3=O)C4=CC(=C(C=C4)OCC)OC)C(=O)N(C1=O)C
• Molecular Formula: C21H23N3O6
• Molecular Weight: 413.4 g/mol

Description

8-(4-Ethoxy-3-methoxyphenyl)-13-ethyl-11-methyl-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione is a useful research compound. Its molecular formula is C21H23N3O6 and its molecular weight is 413.43. The purity is usually 95%.
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Scientific Research Applications

Synthetic Routes and Chemical Transformations

• Studies have illustrated various synthetic routes and chemical transformations for complex molecules, focusing on the creation of novel structures and understanding reaction mechanisms. For instance, the synthesis and partial resolution of complex dienes through reversible ligand exchange, showcasing the intricate manipulations possible within organic chemistry to achieve specific molecular architectures (Grimme & Krauthäuser, 1997). Another study explored the electrochemical oxidation of cyclic alkyl disulfide derivatives, revealing insights into redox mechanisms and molecular modeling of isocyanuric acid derivatives (Grogger et al., 2004).

Molecular Structure Analysis

• X-ray crystallography has been employed to determine the molecular structure of complex organic compounds, offering detailed insights into their geometrical configurations. This analytical approach is crucial for understanding the physical and chemical properties of novel compounds (Soldatenkov et al., 1996).

Theoretical Studies and Modeling

• Ab initio and density functional theory (DFT) calculations provide theoretical insights into the electronic structure and reaction mechanisms of complex molecules. These studies help in predicting reactivity, stability, and other chemical properties of newly synthesized or proposed compounds (Saettel & Wiest, 2000).

Application in Synthesis of Functionalized Molecules

• The synthesis of functionalized molecules, such as cyclopenta[b]furans and spiro[4.5]decane systems, demonstrates the application of complex organic compounds in creating novel structures with potential applications in materials science, pharmaceuticals, and organic electronics (Yavari & Baharfar, 1997).